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Introduction
[Compound X], commercially known as MitoTracker® Red CMXRos, is a vital fluorescent dye

for the selective labeling of mitochondria in living cells.[1][2] This lipophilic cationic probe

passively diffuses across the plasma membrane and accumulates in mitochondria, driven by

the organelle's membrane potential.[3][4][5] A key feature of MitoTracker® Red CMXRos is its

mild thiol-reactive chloromethyl group, which covalently binds to mitochondrial proteins,

ensuring its retention even after cell fixation and permeabilization.[6][7][8] This characteristic

makes it an invaluable tool for a wide range of applications in live-cell imaging, including the

study of mitochondrial morphology, function, and dynamics, as well as in the investigation of

cellular processes like apoptosis.[9][10]

Quantitative Data
The photophysical and chemical properties of MitoTracker® Red CMXRos are summarized in

the table below, providing essential data for experimental setup and imaging.
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Property Value References

Excitation Maximum ~578-579 nm [1][2][7][11][12]

Emission Maximum ~599-600 nm [1][2][7][9]

Molecular Formula C₃₂H₃₂Cl₂N₂O [1]

Molecular Weight 531.52 [1][7]

CAS Number 167095-09-2 [1][9]

Fixability Aldehyde-based fixatives [1][3][9][13]

Signaling Pathway Visualization: Apoptosis
Detection
MitoTracker® Red CMXRos is a sensitive indicator of mitochondrial health and can be used to

monitor the disruption of the mitochondrial membrane potential (MMP), a key event in the early

stages of apoptosis.[4][10] A decrease in MMP leads to a reduced accumulation of the dye in

the mitochondria, resulting in a diminished fluorescent signal.[10][14] This change can be

quantified and used as an early marker for apoptosis. When used in conjunction with other

apoptotic markers like Annexin V, which detects the externalization of phosphatidylserine, a

more comprehensive picture of the apoptotic process can be obtained.[10][14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.abpbio.com/product/mitoview-red/
https://www.abmole.com/products/mitotracker-red-cmxros.html
https://www.cellsignal.com/products/buffers-dyes/mitotracker-red-cmxros/9082
https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/tables/spectral-characteristics-of-the-mitotracker-probes.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6874369/
https://www.abpbio.com/product/mitoview-red/
https://www.abmole.com/products/mitotracker-red-cmxros.html
https://www.cellsignal.com/products/buffers-dyes/mitotracker-red-cmxros/9082
https://axispharm.com/product/lumitracker-mito-red-cmxros/
https://www.abpbio.com/product/mitoview-red/
https://www.abpbio.com/product/mitoview-red/
https://www.cellsignal.com/products/buffers-dyes/mitotracker-red-cmxros/9082
https://www.abpbio.com/product/mitoview-red/
https://axispharm.com/product/lumitracker-mito-red-cmxros/
https://www.abpbio.com/product/mitoview-red/
https://www.lumiprobe.com/p/mitotracker-red-cmxros
https://axispharm.com/product/lumitracker-mito-red-cmxros/
https://www.fmhs.auckland.ac.nz/assets/fmhs/sms/biru/docs/MitoTrackerRedCMXRos.pdf
https://pubmed.ncbi.nlm.nih.gov/15382028/
https://www.researchgate.net/figure/Apoptosis-induction-Annexin-V-MitoTracker-red-CMXRos-staining-a-Cells-were-treated-as_fig8_331406991
https://www.researchgate.net/figure/Apoptosis-induction-Annexin-V-MitoTracker-red-CMXRos-staining-a-Cells-were-treated-as_fig8_331406991
https://www.apexbt.com/mitochondrial-membrane-potential-and-apoptosis-detection-kit.html
https://www.researchgate.net/figure/Apoptosis-induction-Annexin-V-MitoTracker-red-CMXRos-staining-a-Cells-were-treated-as_fig8_331406991
https://www.apexbt.com/mitochondrial-membrane-potential-and-apoptosis-detection-kit.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

Mitochondrion

Apoptotic Stimulus

Bax/Bak Activation

Loss of Mitochondrial
Membrane Potential (ΔΨm)

Mitochondrial Outer
Membrane

Cytochrome c Release MitoTracker Red CMXRos
(Fluorescent Signal)

 affects accumulation of

Decreased FluorescenceCaspase Activation

Apoptosis

Click to download full resolution via product page

Caption: Role of MitoTracker Red CMXRos in apoptosis detection.

Experimental Protocols
Protocol 1: General Live-Cell Staining of Mitochondria
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This protocol provides a general procedure for staining mitochondria in live cells using

MitoTracker® Red CMXRos.

Materials:

MitoTracker® Red CMXRos

Anhydrous Dimethyl Sulfoxide (DMSO)[13][15]

Complete cell culture medium (e.g., DMEM with 5% FCS)[13]

Phosphate-Buffered Saline (PBS)

Live-cell imaging dish or plate

Procedure:

Stock Solution Preparation (1 mM):

Warm the vial of MitoTracker® Red CMXRos to room temperature before opening.[13][16]

Reconstitute the 50 µg of lyophilized solid in 94.1 µL of high-quality anhydrous DMSO to

create a 1 mM stock solution.[7][15][16]

Aliquot the stock solution into smaller volumes and store at -20°C, protected from light.[13]

[15][16]

Working Solution Preparation (50-200 nM):

On the day of the experiment, dilute the 1 mM stock solution in pre-warmed (37°C)

complete cell culture medium to a final working concentration of 50-200 nM.[7][13] For

example, to make a 200 nM working solution, add 1 µL of the 1 mM stock solution to 5 mL

of medium.[13]

Protect the working solution from light.[13]

Cell Staining:
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Grow cells to the desired confluency on a live-cell imaging dish or plate.

Remove the existing culture medium.

Add the pre-warmed working solution to the cells.

Incubate the cells for 15-45 minutes at 37°C in a CO₂ incubator.[7][13]

Remove the staining solution.

Wash the cells with fresh, pre-warmed culture medium.

Imaging:

Image the cells immediately using a fluorescence microscope equipped with appropriate

filters for red fluorescence (Excitation: ~579 nm, Emission: ~599 nm).

Protocol 2: Apoptosis Detection using Flow Cytometry
This protocol outlines the use of MitoTracker® Red CMXRos in conjunction with Annexin V-

FITC for the detection of apoptosis by flow cytometry.[10][14]

Materials:

MitoTracker® Red CMXRos working solution (as prepared in Protocol 1)

Annexin V-FITC Apoptosis Detection Kit

Binding Buffer (provided with the Annexin V kit)

Flow cytometer

Procedure:

Induce Apoptosis:

Treat cells with the desired apoptotic stimulus. Include an untreated control group.

MitoTracker® Staining:
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After treatment, collect the cells and incubate them with the MitoTracker® Red CMXRos

working solution for 30 minutes.[10]

Annexin V Staining:

Wash the cells with PBS.

Resuspend the cells in Binding Buffer.

Add Annexin V-FITC to the cell suspension and incubate in the dark according to the

manufacturer's instructions.

Flow Cytometry Analysis:

Analyze the stained cells by flow cytometry.

Live, non-apoptotic cells will show high MitoTracker® Red fluorescence and low Annexin

V-FITC fluorescence.[14]

Apoptotic cells will exhibit a decrease in MitoTracker® Red fluorescence and an increase

in Annexin V-FITC fluorescence.[10][14]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for live-cell imaging using MitoTracker®

Red CMXRos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1225033#compound-x-for-live-cell-imaging-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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